Cas no 505084-60-6 (tert-Butyl 2-Formyl-4-(trifluoromethoxy)phenylcarbamate)
tert-Butyl 2-Formyl-4-(trifluoromethoxy)phenylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 2-formyl-4-(trifluoromethoxy)-phenylcarbamate
- TERT-BUTYL 2-FORMYL-4-(TRIFLUOROMETHOXY)PHENYLCARBAMATE
- Fluoropropenoic acid t-butyl ester
- t-butyl 2-fluoroacrylate
- tert-butyl 2-fluoranylprop-2-enoate
- tert-Butyl 2-fluoroacrylate
- Tert-butyl 2-fluoropropenoate
- tert-butyl N-[2-formyl-4-(trifluoromethoxy)phenyl]carbamate
- 1,1-Dimethylethyl N-[2-formyl-4-(trifluoromethoxy)phenyl]carbamate
- DTXSID501166098
- AKOS024262789
- 2-Amino-5-(trifluoromethoxy)benzaldehyde, N-BOC protected
- PS-7104
- tert-Butyl [2-formyl-4-(trifluoromethoxy)phenyl]carbamate, 2-[(tert-Butoxycarbonyl)amino]-5-(trifluoromethoxy)benzaldehyde
- tert-Butyl (2-formyl-4-(trifluoromethoxy)phenyl)carbamate
- 505084-60-6
- tert-Butyl(2-formyl-4-(trifluoromethoxy)phenyl)carbamate
- SCHEMBL3427482
- CS-0319961
- MFCD08669635
- G76153
- AMY31013
- tert-Butyl 2-Formyl-4-(trifluoromethoxy)phenylcarbamate
-
- MDL: MFCD08669635
- Inchi: 1S/C13H14F3NO4/c1-12(2,3)21-11(19)17-10-5-4-9(6-8(10)7-18)20-13(14,15)16/h4-7H,1-3H3,(H,17,19)
- InChI Key: WMUUAEMQZAOMHO-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(=C(C=O)C=1)NC(=O)OC(C)(C)C)(F)F
Computed Properties
- Exact Mass: 305.08700
- Monoisotopic Mass: 305.08749241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- PSA: 64.63000
- LogP: 3.81770
tert-Butyl 2-Formyl-4-(trifluoromethoxy)phenylcarbamate Customs Data
- HS CODE:2924299090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
tert-Butyl 2-Formyl-4-(trifluoromethoxy)phenylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B816945-10mg |
tert-Butyl 2-Formyl-4-(trifluoromethoxy)phenylcarbamate |
505084-60-6 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B816945-50mg |
tert-Butyl 2-Formyl-4-(trifluoromethoxy)phenylcarbamate |
505084-60-6 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B816945-100mg |
tert-Butyl 2-Formyl-4-(trifluoromethoxy)phenylcarbamate |
505084-60-6 | 100mg |
$ 115.00 | 2022-06-06 | ||
| Apollo Scientific | PC7763-250mg |
2-Amino-5-(trifluoromethoxy)benzaldehyde, N-BOC protected |
505084-60-6 | 94% | 250mg |
£40.00 | 2024-08-02 | |
| Apollo Scientific | PC7763-1g |
2-Amino-5-(trifluoromethoxy)benzaldehyde, N-BOC protected |
505084-60-6 | 94% | 1g |
£120.00 | 2023-04-22 | |
| abcr | AB359149-250 mg |
2-Amino-5-(trifluoromethoxy)benzaldehyde, N-BOC protected; 94% |
505084-60-6 | 250MG |
€182.40 | 2022-06-10 | ||
| eNovation Chemicals LLC | Y0999098-5g |
tert-butyl N-[2-formyl-4-(trifluoromethoxy)phenyl]carbamate |
505084-60-6 | 95% | 5g |
$700 | 2024-08-02 | |
| abcr | AB359149-250mg |
2-Amino-5-(trifluoromethoxy)benzaldehyde, N-BOC protected, 94%; . |
505084-60-6 | 94% | 250mg |
€111.00 | 2025-04-18 | |
| A2B Chem LLC | AG17848-250mg |
tert-Butyl 2-formyl-4-(trifluoromethoxy)phenylcarbamate |
505084-60-6 | 94% | 250mg |
$178.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1390631-100mg |
Tert-butyl (2-formyl-4-(trifluoromethoxy)phenyl)carbamate |
505084-60-6 | 98% | 100mg |
¥600.00 | 2024-05-11 |
tert-Butyl 2-Formyl-4-(trifluoromethoxy)phenylcarbamate Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on tert-Butyl 2-Formyl-4-(trifluoromethoxy)phenylcarbamate
Introduction to tert-Butyl 2-Formyl-4-(trifluoromethoxy)phenylcarbamate (CAS No. 505084-60-6)
tert-Butyl 2-Formyl-4-(trifluoromethoxy)phenylcarbamate, with the CAS number 505084-60-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl carbamate group and a trifluoromethoxy substituent, which contribute to its chemical stability and biological activity. The compound's potential applications in drug discovery and development are being actively explored, driven by its promising pharmacological properties.
The chemical structure of tert-Butyl 2-Formyl-4-(trifluoromethoxy)phenylcarbamate can be represented as follows: C13H13F3NO4. The presence of the formyl group (CHO) and the trifluoromethoxy group (OCF3) imparts specific reactivity and functional versatility to the molecule. These functional groups are known to influence the compound's solubility, stability, and interaction with biological targets, making it a valuable scaffold for the design of novel therapeutic agents.
In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their unique properties. The trifluoromethoxy group in tert-Butyl 2-Formyl-4-(trifluoromethoxy)phenylcarbamate is particularly noteworthy for its ability to modulate the electronic properties of the molecule, enhance lipophilicity, and improve metabolic stability. These attributes are crucial for optimizing drug candidates for various therapeutic applications.
The carbamate functionality in tert-Butyl 2-Formyl-4-(trifluoromethoxy)phenylcarbamate is another key feature that contributes to its utility in pharmaceutical research. Carbamates are widely used as protecting groups in organic synthesis and can be readily cleaved under mild conditions to release the corresponding amine. This property makes the compound an attractive intermediate for the synthesis of complex molecules with diverse biological activities.
The formyl group (CHO) present in tert-Butyl 2-Formyl-4-(trifluoromethoxy)phenylcarbamate is highly reactive and can participate in various chemical reactions, such as condensation, reduction, and oxidation. This reactivity allows for the facile modification of the molecule to generate a wide range of derivatives with tailored properties. For example, reduction of the formyl group can yield alcohols or amines, which can further be functionalized to introduce additional pharmacophores or improve drug-like properties.
In terms of biological activity, preliminary studies have shown that tert-Butyl 2-Formyl-4-(trifluoromethoxy)phenylcarbamate exhibits promising inhibitory effects on certain enzymes and receptors. Specifically, it has been reported to have potential as an inhibitor of histone deacetylases (HDACs), which are important epigenetic regulators involved in various cellular processes, including gene expression and cell proliferation. HDAC inhibitors have shown therapeutic potential in cancer treatment by inducing cell cycle arrest, apoptosis, and differentiation.
Beyond its potential as an HDAC inhibitor, tert-Butyl 2-Formyl-4-(trifluoromethoxy)phenylcarbamate has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential utility in treating inflammatory diseases. These findings highlight the multifaceted nature of the compound's biological activity and underscore its value as a lead molecule for further optimization.
The synthetic accessibility of tert-Butyl 2-Formyl-4-(trifluoromethoxy)phenylcarbamate is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established chemical reactions, including coupling reactions between aryl halides and nucleophiles, followed by protection and deprotection steps. The modular nature of this synthetic route allows for easy modification of the molecule's structure to explore structure-activity relationships (SARs) and optimize pharmacological properties.
In conclusion, tert-Butyl 2-Formyl-4-(trifluoromethoxy)phenylcarbamate (CAS No. 505084-60-6) is a promising compound with a unique combination of structural features that make it an attractive candidate for drug discovery and development. Its potential as an HDAC inhibitor and anti-inflammatory agent highlights its therapeutic potential, while its synthetic accessibility facilitates further optimization and exploration. As research in this area continues to advance, it is likely that new applications for this versatile compound will be discovered, contributing to the advancement of medicinal chemistry and pharmaceutical science.
505084-60-6 (tert-Butyl 2-Formyl-4-(trifluoromethoxy)phenylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)